Cas no 2680752-34-3 (tert-butyl N-(4-iodo-3-methyl-1,2-oxazol-5-yl)carbamate)

• Product Name: tert-butyl N-(4-iodo-3-methyl-1,2-oxazol-5-yl)carbamate
• CAS No: 2680752-34-3
• MF: C₉H₁₃IN₂O₃
• MW: 324.115594625473
• CID: 5633668
• PubChem ID: 165921088
• Update Time: 2025-05-23

tert-butyl N-(4-iodo-3-methyl-1,2-oxazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294435
• 2680752-34-3
• tert-butyl N-(4-iodo-3-methyl-1,2-oxazol-5-yl)carbamate

• Inchi： 1S/C9H13IN2O3/c1-5-6(10)7(15-12-5)11-8(13)14-9(2,3)4/h1-4H3,(H,11,13)
• InChI Key： OXVWZUKGCCLKIW-UHFFFAOYSA-N
• SMILES： IC1C(C)=NOC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 323.99709g/mol
• Monoisotopic Mass: 323.99709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(4-iodo-3-methyl-1,2-oxazol-5-yl)carbamate

tert-butyl N-(4-iodo-3-methyl-1,2-oxazol-5-yl)carbamate (CAS No. 2680752-34-3): An Overview

tert-butyl N-(4-iodo-3-methyl-1,2-oxazol-5-yl)carbamate (CAS No. 2680752-34-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

The chemical structure of tert-butyl N-(4-iodo-3-methyl-1,2-oxazol-5-yl)carbamate is noteworthy for its tert-butyl protecting group and the 4-iodo substituent on the 1,2-oxazole ring. The tert-butyl carbamate moiety is commonly used in organic synthesis to protect amino groups, ensuring that they remain unreactive during subsequent synthetic steps. The presence of the iodine atom on the oxazole ring provides a valuable handle for further functionalization through various chemical transformations, such as cross-coupling reactions.

Recent studies have highlighted the importance of tert-butyl N-(4-iodo-3-methyl-1,2-oxazol-5-yl)carbamate in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound serves as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in cancer pathways. The researchers utilized the iodine substituent to introduce biologically active moieties through palladium-catalyzed cross-coupling reactions, leading to the creation of a series of highly selective and efficacious drug candidates.

In another notable study, researchers at a leading pharmaceutical company explored the use of tert-butyl N-(4-iodo-3-methyl-1,2-oxazol-5-yl)carbamate in the development of antiviral agents. The compound's unique structure allowed for the design and synthesis of novel derivatives with enhanced antiviral activity against a range of viral pathogens. The tert-butyl protecting group played a crucial role in maintaining the stability and reactivity of these derivatives during the synthetic process.

The synthesis of tert-butyl N-(4-iodo-3-methyl-1,2-oxazol-5-yl)carbamate typically involves several well-established organic reactions. One common approach is to start with an appropriate amine and react it with tert-butyl chloroformate to form the tert-butyl carbamate. Subsequently, the protected amine can be coupled with a 4-halo-substituted 1,2-oxazole derivative using a suitable coupling reagent. The choice of reagents and reaction conditions is critical to achieving high yields and purity of the final product.

The physical and chemical properties of tert-butyl N-(4-iodo-3-methyl-1,2-oxazol-5-yl)carbamate have been extensively characterized. It is generally obtained as a white solid with good solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF). The compound exhibits excellent thermal stability and can be stored under standard laboratory conditions without significant degradation.

In terms of safety and handling, while tert-butyl N-(4-iodo-3-methyl-1,2-oxazol-5-y l)carbamate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Appropriate personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

The future prospects for tert-butyl N-(4-i od o -3-meth y l -1 , 2 - oxazole -5 - yl ) carbamate are promising. Ongoing research continues to explore its potential applications in various therapeutic areas, including oncology, virology, and neurology. As new synthetic methodologies and biological assays are developed, it is likely that this compound will play an increasingly important role in drug discovery and development efforts.

In conclusion, tert-but y l N -( 4 - iodo - 3 - methyl - 1 , 2 - oxazole -5 - yl ) carbamate (CAS No . 2680752 - 34 - 3 ) represents a valuable building block in modern medicinal chemistry . Its unique structural features , combined with its synthetic versatility , make it an attractive candidate for further investigation and application in pharmaceutical research . As our understanding of this compound continues to evolve , it holds great promise for contributing to the development of innovative therapeutic solutions .